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Compound of Interest

Compound Name: Bromodomain inhibitor-12

Cat. No.: B12373075 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the solubility and stability of Bromodomain
inhibitor-12 (also known as I-BET-762 and GSK525762A).

Frequently Asked Questions (FAQs)
Q1: What is Bromodomain inhibitor-12?

Bromodomain inhibitor-12 (I-BET-762/GSK525762A) is a potent and selective small

molecule inhibitor of the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2,

BRD3, and BRD4).[1][2] It functions by binding to the acetylated lysine recognition motifs on

the bromodomains of BET proteins, which prevents their interaction with acetylated histones.[1]

[2] This disruption of protein-protein interaction leads to the downregulation of target genes,

including the critical oncogene MYC.[1] Consequently, I-BET-762 has been shown to inhibit cell

proliferation and induce cell death in various cancer cell lines.[1]

Q2: What are the primary applications of Bromodomain inhibitor-12 in research?

I-BET-762 is primarily used in cancer research and inflammation studies. Its ability to

downregulate MYC makes it a valuable tool for investigating MYC-dependent cancers.[3][4][5]

[6] Additionally, it has demonstrated anti-inflammatory properties by suppressing the expression

of pro-inflammatory genes in macrophages.[1]

Q3: How should I store Bromodomain inhibitor-12?
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Proper storage is crucial to maintain the potency and stability of I-BET-762. Recommendations

from various suppliers are summarized below:

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 4 years
Store in a desiccated

environment.[1]

In Solution (DMSO or

Ethanol)
-20°C Up to 3 months

Aliquot to avoid

multiple freeze-thaw

cycles.[1]

In Solution (DMSO or

Ethanol)
-80°C Up to 6 months

For longer-term

storage of solutions.

Solubility Data
The solubility of Bromodomain inhibitor-12 can vary slightly between suppliers and batches.

It is highly soluble in DMSO and ethanol but poorly soluble in water.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO
10 mg/mL - 200

mg/mL
23.6 mM - 471.8 mM

Ultrasonic treatment

may be needed for

higher concentrations.

Use freshly opened

DMSO as it is

hygroscopic.

Ethanol
~25 mg/mL - 85

mg/mL
~59.0 mM - 200.5 mM

Water
Insoluble (<0.1

mg/mL)
<0.24 mM

1M HCl 100 mg/mL 235.9 mM
Requires sonication

and pH adjustment.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh 5 mg of lyophilized I-BET-762 powder.

Solvent Addition: Add 1.17 mL of high-purity, anhydrous DMSO to the vial.[1]

Dissolution: Vortex or sonicate the solution gently until the powder is completely dissolved.

Ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months or at -80°C for up

to 6 months.[1]

General Protocol for Assessing Compound Solubility
(Qualitative)
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This protocol provides a general workflow for determining the approximate solubility of a

compound like I-BET-762 in a specific solvent.

Solubility Assessment Workflow

Start: Weigh Compound

Add small, precise volume of solvent

Vortex/Sonicate until dissolved

Observe for particulates

Add more compound in known increments

If fully dissolved

Note point of precipitation (saturation)

If particulates remain

Calculate approximate solubility (mg/mL)

End

Click to download full resolution via product page

Caption: Workflow for qualitative solubility assessment.
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General Protocol for Assessing Compound Stability in
Solution (HPLC-Based)
This protocol outlines a general method for evaluating the stability of I-BET-762 in a chosen

solvent over time.
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Stability Assessment Workflow

Prepare fresh solution of known concentration

Timepoint 0: Analyze by HPLC (Peak Area)

Store aliquots at desired conditions (e.g., RT, 4°C, -20°C)

Analyze aliquots at defined time intervals (e.g., 24h, 48h, 1 week)

Compare peak area of parent compound to Timepoint 0

Continue for duration of study

Calculate % degradation over time

End
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I-BET-762 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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